Cas no 1049411-87-1 (N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide)

• Product Name: N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide
• CAS No: 1049411-87-1
• MF: C₂₁H₂₆FN₃O₃
• MW: 387.447848796844
• CID: 6360072
• PubChem ID: 42266675
• Update Time: 2025-10-28

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-3,4-dimethoxybenzamide
• AKOS024504165
• VU0639915-1
• 1049411-87-1
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3,4-dimethoxybenzamide
• F5264-0299

• Inchi： 1S/C21H26FN3O3/c1-27-19-8-3-16(15-20(19)28-2)21(26)23-9-10-24-11-13-25(14-12-24)18-6-4-17(22)5-7-18/h3-8,15H,9-14H2,1-2H3,(H,23,26)
• InChI Key： SGXCJDQVEPIEAL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CCNC(C2C=CC(=C(C=2)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 387.19581986g/mol
• Monoisotopic Mass: 387.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide

Comprehensive Overview of N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide (CAS No. 1049411-87-1)

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide, with the CAS number 1049411-87-1, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The presence of a fluorophenyl group and dimethoxybenzamide moiety in its structure makes it a subject of interest for researchers exploring central nervous system (CNS) targets and receptor modulation.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug design. N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide is no exception, as it exhibits potential interactions with dopamine receptors and serotonin receptors. These interactions are particularly relevant in the context of neurodegenerative diseases and mood disorders, which are among the most searched topics in medical and pharmacological forums. Researchers are keen to understand how this compound could contribute to the development of novel CNS therapeutics.

The structural complexity of CAS 1049411-87-1 also makes it a valuable candidate for structure-activity relationship (SAR) studies. By modifying its piperazine or benzamide components, scientists aim to optimize its pharmacological profile. This approach aligns with the growing trend of precision medicine, where tailored compounds are designed to target specific biological pathways. The compound's fluorophenyl group, in particular, is a focal point for studies on blood-brain barrier permeability, a critical factor in CNS drug development.

Another area of interest is the compound's potential role in metabolic stability and drug metabolism. Given the increasing focus on pharmacokinetics and ADME properties (absorption, distribution, metabolism, and excretion), N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide is being evaluated for its bioavailability and half-life in preclinical models. These studies are crucial for determining its suitability as a lead compound in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of CAS 1049411-87-1 involves multi-step reactions, including amide coupling and piperazine alkylation. Researchers are exploring greener and more efficient synthetic routes to produce this compound, reflecting the broader industry shift toward sustainable chemistry. This aligns with the rising popularity of green synthesis methods in academic and industrial research.

In summary, N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3,4-dimethoxybenzamide (CAS No. 1049411-87-1) is a promising compound with multifaceted applications in drug discovery and neuropharmacology. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research, particularly in the context of CNS disorders and receptor-targeted therapies. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments in the years to come.